1-(3-chlorobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (3-chlorophenyl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25ClN4O3/c23-18-6-4-5-17(15-18)22(28)26-13-11-24(12-14-26)19-7-8-20(27(29)30)21(16-19)25-9-2-1-3-10-25/h4-8,15-16H,1-3,9-14H2
• InChI Key: CDFJSGANZHDSCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC(=C2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C22H25ClN4O3
• Molecular Weight: 428.9 g/mol

Description

1-(3-chlorobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research.

Mechanism of Action

The mechanism of action of 1-(3-chlorobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is complex and involves the modulation of various neurotransmitter systems, including serotonin, dopamine, and glutamate. It acts as a selective antagonist of the 5-HT2A receptor, which is a key regulator of mood, cognition, and behavior. By blocking the activation of this receptor, it can modulate the activity of various brain regions involved in these processes, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific experimental conditions and target systems. In general, it has been shown to modulate the activity of various neurotransmitter systems, leading to changes in mood, cognition, and behavior. It has also been shown to have potential anticancer activity, possibly through the inhibition of DNA synthesis and cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine in lab experiments include its high purity, stability, and specificity for the 5-HT2A receptor. It can be easily synthesized and purified, making it a suitable tool compound for various research applications. However, its limitations include its potential toxicity and side effects, which need to be carefully evaluated and monitored in experimental settings.

Future Directions

There are several future directions for the research on 1-(3-chlorobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. First, further studies are needed to elucidate its mechanism of action and potential therapeutic applications in various diseases. Second, the development of novel derivatives with improved pharmacological properties and reduced toxicity is an important goal. Third, the exploration of its potential applications in other scientific fields, such as materials science and catalysis, is an emerging area of research. Finally, the integration of computational modeling and artificial intelligence approaches can provide new insights into the structure-activity relationships and design of novel compounds with desired properties.

Scientific Research Applications

1-(3-chlorobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been investigated for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of various diseases, including anxiety, depression, and schizophrenia. In neuroscience, it has been used as a tool compound to study the role of serotonin receptors in the regulation of mood, cognition, and behavior. In cancer research, it has been evaluated for its potential anticancer activity against various cancer cell lines.